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Compound of Interest

(1R,2R)-2-
Compound Name: )
(benzylamino)cyclohexanol

Cat. No.: B3022145

(1R,2R)-2-(benzylamino)cyclohexanol (CAS No. 141553-09-5) is a chiral chemical
intermediate of interest in synthetic chemistry and drug development.[1][2] As with many
specialized reagents used in research and development, comprehensive toxicological and
safety data are not always available. This guide is designed for researchers, scientists, and
drug development professionals to navigate the safe handling, storage, and disposal of this
compound. The central thesis of this document is to proceed with a high degree of caution. In
the absence of complete data, we must operate under the assumption of potential hazards,
implementing robust safety protocols to mitigate risks effectively. This document synthesizes
available information from various safety data sheets (SDS) and chemical databases to provide
a framework for responsible laboratory practice.

Section 1: Chemical Identity and Physicochemical
Properties

A foundational element of safety is understanding the basic properties of the substance. While
experimental data for many physical properties of (1R,2R)-2-(benzylamino)cyclohexanol are
limited, we can compile known identifiers and computed values to build a profile.

Table 1: Physicochemical Properties of (1R,2R)-2-(benzylamino)cyclohexanol
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Property Value Source
(1R,2R)-2- N
IUPAC Name ] J&K Scientific[1]
(benzylamino)cyclohexan-1-ol
CAS Number 141553-09-5 J&K Scientific[1]
Molecular Formula C13H1oNO ChemicalBook, PubChem[3][4]
Molecular Weight 205.30 g/mol ChemicalBook, PubChem[3][4]

Solid (Assumed, based on ] S
Appearance Thermo Fisher Scientific[5]
related compounds)

Melting Point No data available Lookchem][6]
Boiling Point No data available Lookchem|6]
Flash Point No data available Lookchem|6]
Solubility No data available

Note: The absence of experimental data for key physical hazards like flash point necessitates
handling this compound away from ignition sources.

Section 2: Hazard Identification and Risk
Assessment

A critical challenge in assessing the risk of (1R,2R)-2-(benzylamino)cyclohexanol is the lack
of specific GHS (Globally Harmonized System) classification and toxicological data in most
available safety data sheets.[3][6][7] However, an SDS for the closely related stereoisomer,
trans-2-Benzylamino-1-cyclohexanol (CAS No. 40571-86-6), provides a valuable, albeit
presumptive, hazard profile.[5] It is prudent to adopt these classifications as a minimum safety
standard.

Presumptive GHS Classification:
» Pictogram:

wialt text
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» Signal Word:Warning[5]
e Hazard Statements:
o H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]
o H335: May cause respiratory irritation.[5]
2.1. Toxicological Data Gaps: The Core of the Hazard

The most significant finding for any researcher is the near-complete absence of empirical
toxicological data.[6][7] Safety data sheets consistently report "no data available" for the
following critical endpoints:

Acute Toxicity (Oral, Dermal, Inhalation)

Germ Cell Mutagenicity

Carcinogenicity

Reproductive Toxicity

Specific Target Organ Toxicity (Single and Repeated Exposure)

Expert Insight: This lack of data is not an indication of safety. For novel or specialized
compounds, the absence of evidence is not evidence of absence of harm. Therefore, all
handling protocols must be designed to prevent any direct exposure. The primary risks, based
on the presumptive classification, are irritation to the skin, eyes, and respiratory system upon
direct contact or inhalation of dust.

Section 3: Safe Handling and Exposure Control

Given the identified risks, a multi-layered approach to exposure control is mandatory. This
involves a combination of engineering controls, administrative procedures, and personal
protective equipment (PPE).
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3.1. Engineering Controls

All manipulations of solid (1R,2R)-2-(benzylamino)cyclohexanol that could generate dust, or
any handling of its solutions, must be performed within a certified chemical fume hood or other
suitable ventilated enclosure.[6][8] This is the primary barrier to preventing inhalation exposure.
Workstations should be equipped with readily accessible eyewash stations and safety showers.

[°]
3.2. Personal Protective Equipment (PPE)

The final barrier between the researcher and the chemical is PPE. The following must be worn
at all times when handling the compound.

o Eye Protection: Chemical safety goggles compliant with OSHA 29 CFR 1910.133 or
European Standard EN166 are required.[9]

o Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are
mandatory. Gloves should be inspected before use and changed immediately if
contamination is suspected.[3]

o Respiratory Protection: While engineering controls are primary, a NIOSH/MSHA-approved
respirator may be required if dust generation is unavoidable or if ventilation is inadequate.
[10]
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PPE Selection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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